Cas no 96138-49-7 (H-D-Lys(Boc)-NH2)

• Product Name: H-D-Lys(Boc)-NH2
• CAS No: 96138-49-7
• MF: C₁₁H₂₃N₃O₃
• MW: 245.31862282753
• CID: 4555528
• PubChem ID: 56846276
• Update Time: 2025-10-29

H-D-Lys(Boc)-NH2 Chemical and Physical Properties

Names and Identifiers

• H-D-Lys(Boc)-NH2
• (R)-tert-Butyl (5,6-diamino-6-oxohexyl)carbamate
• tert-butyl N-[(5R)-5,6-diamino-6-oxohexyl]carbamate
• (R)-tert-Butyl(5,6-diamino-6-oxohexyl)carbamate
• BS-47844
• SCHEMBL19402021
• 96138-49-7
• N6-Boc-D-lysine Amide
• tert-butyl N-[(5R)-5-amino-5-carbamoylpentyl]carbamate
• (R)-2-amino-6-N-Boc-aminohexanamide
• E79271

• Inchi： 1S/C11H23N3O3/c1-11(2,3)17-10(16)14-7-5-4-6-8(12)9(13)15/h8H,4-7,12H2,1-3H3,(H2,13,15)(H,14,16)/t8-/m1/s1
• InChI Key： MYJDOZLWSJZLJY-MRVPVSSYSA-N
• SMILES： O(C(NCCCC[C@H](C(N)=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.17394160g/mol
• Monoisotopic Mass: 245.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 107

Additional information on H-D-Lys(Boc)-NH2

Comprehensive Overview of H-D-Lys(Boc)-NH2 (CAS No. 96138-49-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of peptide synthesis and pharmaceutical research, H-D-Lys(Boc)-NH2 (CAS No. 96138-49-7) has emerged as a critical building block for advanced drug development. This Boc-protected lysine derivative is widely utilized in solid-phase peptide synthesis (SPPS) and medicinal chemistry due to its stability and versatility. Researchers and manufacturers increasingly seek high-purity peptide intermediates like this compound to streamline workflows in bioconjugation and structure-activity relationship (SAR) studies.

The molecular structure of H-D-Lys(Boc)-NH2 features a tert-butoxycarbonyl (Boc) protecting group, which safeguards the epsilon-amino group of lysine during multi-step synthetic processes. This characteristic makes it indispensable for creating custom peptides with precise modifications—a growing demand in targeted cancer therapies and immunomodulatory drug design. Recent trends in AI-driven drug discovery have further amplified interest in such specialized reagents, as computational models require structurally diverse inputs for virtual screening.

From a technical perspective, 96138-49-7 exhibits excellent solubility in polar organic solvents like DMF and DMSO, facilitating its integration into automated peptide synthesizers. Its compatibility with Fmoc/tBu strategies allows seamless incorporation into complex sequences—an advantage highlighted in recent publications on GPCR-targeting peptides. The compound’s role extends to peptide-based vaccines, where its stability under acidic conditions proves valuable for antigenic epitope construction.

Quality control remains paramount for H-D-Lys(Boc)-NH2 suppliers, as impurities can significantly impact downstream applications. Advanced analytical techniques such as HPLC-MS and chiral purity analysis are now standard requirements from buyers—reflecting the compound’s importance in GLP-compliant research. Industry discussions frequently address batch-to-batch consistency, particularly for projects involving FDA submissions or clinical trial materials.

Environmental and regulatory factors also influence the 96138-49-7 market. With increasing focus on green chemistry, manufacturers are optimizing synthetic routes to reduce hazardous byproducts. This aligns with global initiatives like the Pharmaceutical Supply Chain Initiative (PSCI), where sustainable sourcing of peptide building blocks gains priority. Meanwhile, patent landscapes reveal growing IP activity around modified lysine derivatives—especially for proteolysis-targeting chimeras (PROTACs) and peptide-drug conjugates.

Emerging applications in neuroscience research demonstrate the compound’s expanding utility. Studies utilizing H-D-Lys(Boc)-NH2 for blood-brain barrier (BBB) shuttle peptides have attracted venture capital interest, coinciding with rising searches for CNS drug delivery solutions. The cosmeceutical industry likewise explores its potential in anti-aging peptide formulations, leveraging lysine’s role in collagen crosslinking.

For procurement specialists, understanding the global supply chain for CAS 96138-49-7 is essential. Recent disruptions have prompted buyers to evaluate dual-sourcing strategies and just-in-time inventory models. Technical bulletins increasingly emphasize proper storage conditions (typically -20°C under inert atmosphere) to maintain the compound’s shelf life—a frequent query in peptide forum discussions.

The analytical characterization of H-D-Lys(Boc)-NH2 continues to advance with technologies like 2D-NMR and high-resolution mass spectrometry. These methods address common challenges in verifying enantiomeric purity—a critical parameter given the compound’s D-configuration. Such refinements support its use in stereoselective synthesis projects, where even minor impurities can alter biological activity.

Looking ahead, the demand trajectory for 96138-49-7 appears robust, driven by expansion in personalized medicine and peptide therapeutics. Market analysts note particular growth in Asia-Pacific regions, where CDMO capabilities for peptide APIs are rapidly maturing. This aligns with broader pharmaceutical trends favoring targeted therapies over small molecules—positioning Boc-protected amino acids as enablers of next-generation treatments.